Cas no 436088-62-9 (2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid)

• Product Name: 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid
• CAS No: 436088-62-9
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• MDL: MFCD03043401
• CID: 929060
• PubChem ID: 135400749
• Update Time: 2025-10-29

2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid
• 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]butanoic acid
• 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-ylthio)butanoic acid
• SB60256
• 2-[(4-amino-6-oxo-3H-pyrimidin-2-yl)sulfanyl]butanoic acid
• AKOS008906201
• STK006932
• 2-(6-Amino-4-oxo-1,4-dihydropyrimidin-2-yl-sufanyl)butyric acid
• DB-051131
• 2-(6-Amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sufanyl)butyric acid
• 2-((6-Amino-4-oxo-1,4-dihydropyrimidin-2-yl)thio)butanoic acid
• 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]butanoic acid
• 2-(6-Amino-4-oxo-1,4-dihydro-pyrimidin-2-ylsulfanyl)-butyric acid
• 436088-62-9
• 2-((6-Amino-4-oxo-1,4-dihydropyrimidin-2-yl)thio)butanoicacid
• 2-((4-Amino-6-hydroxypyrimidin-2-yl)thio)butanoic acid
• AKOS000301075
• DTXSID20389884
• 2-[(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)sulfanyl]butanoic acid
• AKOS022080775
• CS-0364092
• Oprea1_849314

• MDL： MFCD03043401
• Inchi： 1S/C8H11N3O3S/c1-2-4(7(13)14)15-8-10-5(9)3-6(12)11-8/h3-4H,2H2,1H3,(H,13,14)(H3,9,10,11,12)
• InChI Key： KDVULTCYNHIFAD-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CC(N1)=O)N)C(C(=O)O)CC

Computed Properties

• Exact Mass: 229.05200
• Monoisotopic Mass: 229.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 134.37000
• LogP: 0.88860

2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid

Research Brief on 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid (CAS: 436088-62-9)

2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid (CAS: 436088-62-9) is a pyrimidine derivative with significant potential in medicinal chemistry and drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antiviral and anticancer research. This compound's unique structure, featuring a pyrimidine core with a sulfanyl-butyric acid side chain, allows for versatile chemical modifications, making it a valuable scaffold for drug design.

Recent research has focused on the synthesis and biological evaluation of derivatives based on this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the sulfanyl-butyric acid moiety could enhance the compound's bioavailability and target specificity. The study reported that certain derivatives exhibited potent inhibitory activity against viral proteases, suggesting potential applications in antiviral therapy. Additionally, in vitro assays revealed promising cytotoxicity against several cancer cell lines, indicating its potential as an anticancer agent.

Another significant development is the use of 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid in the development of prodrugs. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its utility as a prodrug carrier, demonstrating improved pharmacokinetic properties and reduced toxicity in preclinical models. This approach could pave the way for more effective and safer therapeutic formulations.

Ongoing research is also investigating the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its interactions with key biological targets, such as enzymes involved in nucleotide metabolism. These findings are expected to guide the rational design of next-generation derivatives with enhanced efficacy and selectivity.

In conclusion, 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid (CAS: 436088-62-9) represents a promising scaffold in drug discovery, with recent studies underscoring its potential in antiviral and anticancer applications. Further research is warranted to explore its full therapeutic potential and optimize its pharmacological properties.